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Compound of Interest

Compound Name: Mercury(ll) chromate

Cat. No.: B081476

This document provides a comprehensive technical overview of mercury(ll) chromate
(HgCrOa4), detailing its physicochemical properties, crystal structures, synthesis protocols, and
toxicological profile. It is intended for researchers, scientists, and professionals in chemical
manufacturing and drug development who may encounter or require detailed information about
this compound.

Physicochemical Properties

Mercury(ll) chromate is an inorganic compound with the formula HgCrOa. It appears as red
monoclinic or orthorhombic crystals.[1] Due to the presence of both mercury and hexavalent
chromium, it is a highly toxic substance and must be handled with extreme caution. It is
recognized for its role as a strong oxidizing agent.[2]

Table 1: Summary of Physicochemical Properties
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Property Value Source
Molecular Formula HgCrOa4 [11[3]
Molecular Weight 316.58 g/mol [1][4]

Red monoclinic or
Appearance ] [1]
orthorhombic crystals

Density 6.06 g/cm?3 [1][4]
Solubility Slightly soluble in water [1][5]
Melting Point Decomposes upon heating [1][5]
CAS Number 13444-75-2 [2]

Crystallography and Structure

Mercury(ll) chromate is known to exist in several crystalline forms, including two anhydrous
polymorphs (a-HgCrOa4 and 3-HgCrOa4) and at least two hydrates (a monohydrate and a
hemihydrate).[2][6] These structures have been elucidated primarily through single-crystal X-
ray diffraction.

The a-HgCrOa4 polymorph features a structure where mercury atoms are almost linearly bonded
to two oxygen atoms from different chromate tetrahedra, creating endless zigzag chains.[2] In
this form, each mercury atom is coordinated by seven oxygen atoms in a distorted pentagonal
bipyramid ([HgO~]) arrangement.[2][6]

The -HgCrOa4 polymorph adopts the CrVOa structure type and consists of slightly distorted
[HgOs] octahedra.[6][7] The previously unknown monohydrate (HgCrOa-H20) is composed of
one nearly regular [HgO4(H20)2] octahedron and one significantly distorted [HgOs] octahedron.

[6]7]

All structures contain tetrahedral chromate anions (CrO42-) as fundamental building units.[6][7]

Table 2: Crystallographic Data for Mercury(ll) Chromate
Polymorphs and Hydrates
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Synthesis and Experimental Protocols

The synthesis of mercury(ll) chromate can be achieved through several methods, with

agueous precipitation and hydrothermal techniques being the most prominent.

Experimental Protocol: Aqueous Precipitation

Aqueous precipitation is the most common laboratory and industrial method for producing

HgCrOa, valued for its high yield and purity.[2] It involves the reaction of a soluble mercury(ll)

salt with a soluble chromate salt.

Methodology:

e Precursor Preparation: Prepare separate aqueous solutions of mercury(ll) nitrate

monohydrate and potassium chromate. For optimal results, a 1:1 molar ratio is used.[2]

o Precipitation: Slowly add the potassium chromate solution to the mercury(ll) nitrate solution

under constant stirring. Controlled addition helps prevent the formation of colloidal

suspensions and yields a more easily filterable precipitate.[2]
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e Reaction Control: Maintain the reaction under controlled pH and temperature to ensure
uniform particle formation.[2]

« Isolation: Collect the resulting red precipitate by filtration.

e Washing and Drying: Wash the precipitate with deionized water to remove soluble impurities
and subsequently dry it to obtain the final HgCrOa product.

Aqueous precipitation workflow for HQCrOa synthesis.

Experimental Protocol: Hydrothermal Synthesis of
Single Crystals

For obtaining high-quality single crystals of different HQCrOa4 polymorphs, hydrothermal
synthesis is employed.[6][7] This method is particularly useful for structural determination
studies.

Methodology:

Reactant Preparation: Place yellow mercury(ll) oxide (HgO) into a Teflon-lined steel
autoclave.

¢ Reaction Medium: Add chromic acid (Hz2CrOa) of a specific concentration to the autoclave.
The concentration can be varied to target different polymorphs.

e Hydrothermal Reaction: Seal the autoclave and heat it to 200 °C in an oven. Maintain this
temperature for an extended period, typically around 4 days, to allow for crystal growth.[6][7]

e Cooling: Slowly cool the autoclave to room temperature to prevent crystal cracking.

« |solation: Open the autoclave in a fume hood, carefully decant the supernatant, and wash
the resulting single crystals with water and acetone before air-drying.

Hydrothermal synthesis workflow for HQCrOa single crystals.

Chemical Reactivity and Applications

The primary chemical utility of mercury(ll) chromate stems from its capacity as an oxidizing
agent, a property conferred by the presence of chromium in the +6 oxidation state.[2]
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Oxidation of Alcohols

Mercury(ll) chromate is effective in the oxidation of alcohols to their corresponding carbonyl
compounds (aldehydes or ketones). This transformation is a fundamental reaction in organic
synthesis. The chromate ion (CrO42~) acts as the active oxidant, while the mercury(ll) ion
(Hg?*) can be reduced to elemental mercury.[2]

Logical relationship of HgCrOa4 as an oxidizing agent.

Other Applications

Historically, mercury compounds have been used in applications such as pigments and
antifouling agents for marine paints.[1] However, due to extreme toxicity, such uses have been
largely discontinued in favor of safer alternatives.

Safety and Toxicology

Mercury(ll) chromate is a highly hazardous substance and poses a significant health risk. Its
toxicity is a composite of the dangers associated with both inorganic mercury salts and
hexavalent chromium compounds.

 Inorganic Mercury Toxicity: Inorganic mercury salts are corrosive and highly toxic.[8][9] Acute
exposure through ingestion can cause severe gastrointestinal damage, while chronic
exposure primarily targets the kidneys, leading to renal failure.[8][9] Although penetration of
the central nervous system (CNS) is less efficient than with organic mercury, accumulation
can still occur with long-term exposure.[9]

e Hexavalent Chromium Toxicity: Chromium(VI) compounds are known carcinogens and
potent toxins. The chromate ion is mobile and toxic.[2]

o Routes of Exposure: The primary routes of exposure are inhalation of dust, ingestion, and
dermal contact.[8][10]

Handling Precautions: All work with mercury(ll) chromate must be conducted in a well-
ventilated fume hood. Appropriate personal protective equipment (PPE), including chemical-
resistant gloves, safety goggles, and a lab coat, is mandatory. Extreme care must be taken to
avoid generating dust. All waste containing this compound must be disposed of as hazardous
chemical waste according to institutional and governmental regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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